Cas no 1361764-93-3 (Methyl 4-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 4-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1361764-93-3
• MF: C₁₁H₁₃F₃N₂O₃
• MW: 278.227733373642
• CID: 4931562
• Update Time: 2025-05-23

Methyl 4-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H13F3N2O3/c1-6-7(5-15)3-8(4-9(17)18-2)16-10(6)19-11(12,13)14/h3H,4-5,15H2,1-2H3
• InChI Key： GOADXRILTWQHFX-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C(CN)=CC(CC(=O)OC)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4

Additional information on Methyl 4-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate

Methyl 4-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate: A Comprehensive Overview

Methyl 4-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate, with the CAS number 1361764-93-3, is a highly specialized organic compound that has garnered significant attention in the fields of pharmacology and agrochemicals. This compound is characterized by its unique structural features, which include a pyridine ring substituted with an amino group, a trifluoromethoxy group, and an acetate ester. These functional groups contribute to its versatile chemical properties and potential applications in various industries.

The synthesis of this compound involves a series of carefully designed multi-step reactions, often utilizing advanced catalytic systems and precise reaction conditions. Recent studies have highlighted the importance of optimizing these synthetic pathways to enhance yield and purity, making it more accessible for large-scale production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality.

One of the most promising applications of Methyl 4-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate lies in its potential as a precursor for bioactive molecules. Its pyridine ring structure is known to exhibit significant biological activity, particularly in inhibiting enzymes associated with certain diseases. Recent findings from clinical trials suggest that derivatives of this compound may hold potential as novel therapeutic agents for treating conditions such as cancer and neurodegenerative disorders.

In the agricultural sector, this compound has shown remarkable efficacy as a herbicide. Its ability to selectively target specific weeds without adversely affecting crops has made it a valuable addition to modern farming practices. Field studies conducted in diverse climatic conditions have demonstrated consistent performance, further underscoring its practical utility.

The trifluoromethoxy group in the molecule plays a crucial role in modulating its physicochemical properties. This group enhances the compound's stability under various environmental conditions, making it suitable for outdoor applications. Additionally, the methyl ester group contributes to its solubility in organic solvents, facilitating its incorporation into formulation blends.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under different scenarios with greater accuracy. By employing molecular docking simulations, scientists can now better understand how this compound interacts with target proteins at the molecular level. Such insights are invaluable for designing more effective drug delivery systems and optimizing agricultural formulations.

The amino group present in the molecule is another key feature that contributes to its reactivity. This functional group allows for further chemical modifications, enabling the creation of derivatives with tailored properties. For example, researchers have successfully synthesized analogs with enhanced bioavailability by modifying the amino group to form various amide linkages.

In conclusion, Methyl 4-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate stands out as a versatile and innovative compound with a wide range of applications across multiple industries. Its unique structure, combined with cutting-edge synthetic methods and application-driven research, positions it as a key player in advancing both medical and agricultural technologies.